Cas no 827031-02-7 (4-Quinazolinamine, 2-chloro-N-methyl-N-(4-propoxyphenyl)-)

• Product name: 4-Quinazolinamine, 2-chloro-N-methyl-N-(4-propoxyphenyl)-
• CAS No: 827031-02-7
• MF: C₁₈H₁₈ClN₃O
• MW: 327.808022975922
• CID: 686232
• PubChem ID: 11438848

4-Quinazolinamine, 2-chloro-N-methyl-N-(4-propoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 2-chloro-N-methyl-N-(4-propoxyphenyl)-
• 2-chloro-N-methyl-N-(4-propoxyphenyl)quinazolin-4-amine
• SCHEMBL3115629
• CHEMBL3961337
• 827031-02-7
• DTXSID00465958

• Inchi： InChI=1S/C18H18ClN3O/c1-3-12-23-14-10-8-13(9-11-14)22(2)17-15-6-4-5-7-16(15)20-18(19)21-17/h4-11H,3,12H2,1-2H3
• InChI Key： RVVQCOFJEZMGFO-UHFFFAOYSA-N
• SMILES： CCCOC1=CC=C(C=C1)N(C)C2=NC(=NC3=CC=CC=C32)Cl

Computed Properties

• Exact Mass: 327.1138399g/mol
• Monoisotopic Mass: 327.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2Ų
• XLogP3: 5.4